69-72-7

Salicylic acid

In Stock

• CAS RN:
• 69-72-7

• Formula:
• C7H6O3
  HOC6H4COOH
  C7H6O3

• InChI:
• InChI=1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)

• InChIKey:
• YGSDEFSMJLZEOE-UHFFFAOYSA-N

• Salicylic acid is an analytical reference standard categorized as a COX inhibitor metabolite. Salicylic acid is a metabolite of aspirin. It has been found as an adulterant in seized heroin samples. It has also been found as an adulterant in milk used to increase shelf life. This product is intended for research and forensic applications.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Salicylic acid is mainly used as the precursor to synthesize aspirin, a commonly used analgesic and antipyretic. Due to its keratolytic action, it is also used in topical ointments.

(E)-1-Bromo-3-methyl-2-pentene

In Stock

• CAS RN:
• 869-72-7

• Formula:
• C6H11B

• InChI:
• InChI=1S/C6H11Br/c1-3-6(2)4-5-7/h4H,3,5H2,1-2H3/b6-4+

• InChIKey:
• DJZUPHKHXDIJFU-GQCTYLIASA-N

• (E)-1-Bromo-3-methyl-2-pentene is a useful research compound. Its molecular formula is C6H11Br and its molecular weight is 163.06 g/mol. The purity is usually 95%.

Allo-hydroxycitric acid lactone

• CAS RN:
• 469-72-7

• Formula:
• C6H6O7

• InChI:
• InChI=1S/C6H6O7/c7-2-1-6(12,5(10)11)3(13-2)4(8)9/h3,12H,1H2,(H,8,9)(H,10,11)/t3-,6-/m1/s1

• InChIKey:
• PFHZIWAVXDSFTB-AWFVSMACSA-N

• Allo-hydroxycitric acid lactone is a natural product found in Hibiscus sabdariffa with data available.

Trimethylsilyl isocyanide

• CAS RN:
• 18169-72-7

• Formula:
• C4H9NSi

• InChI:
• InChI=1S/C4H9NSi/c1-5-6(2,3)4/h2-4H3

• InChIKey:
• QVMFXFXESKJSGE-UHFFFAOYSA-N

• Trimethylsilyl isocyanide is a useful research compound. Its molecular formula is C4H9NSi and its molecular weight is 99.21 g/mol. The purity is usually 95%.

Tantalum chloride (TaCl4)

Usually In Stock

• CAS RN:
• 13569-72-7

• Formula:
• Cl4Ta

• InChI:
• InChI=1S/4ClH.Ta/h4*1H;/q;;;;+4/p-4

• InChIKey:
• JYIFRKSFEGQVTG-UHFFFAOYSA-J

• Tantalum chloride (TaCl4) is a useful research compound. Its molecular formula is Cl4Ta and its molecular weight is 322.8 g/mol. The purity is usually 95%.

1-allyl-4-bromo-1H-pyrazole

In Stock

• CAS RN:
• 13369-72-7

• Formula:
• C6H7BrN2

• InChI:
• InChI=1S/C6H7BrN2/c1-2-3-9-5-6(7)4-8-9/h2,4-5H,1,3H2

• InChIKey:
• KMMQAURXVMBQLW-UHFFFAOYSA-N

• 1-allyl-4-bromo-1H-pyrazole, also known as 1-allyl-4-bromo-1H-pyrazole, is a useful research compound. Its molecular formula is C6H7BrN2 and its molecular weight is 187.04. The purity is usually 95%.

5-benzyl-1H-1,2,4-triazole-3-carboxylic acid

In Stock

• CAS RN:
• 107469-72-7

• Formula:
• C10H9N3O2

• InChI:
• InChI=1S/C10H9N3O2/c14-10(15)9-11-8(12-13-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15)(H,11,12,13)

• InChIKey:
• WTZOKLZJHWSCBN-UHFFFAOYSA-N

• 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.201. The purity is usually 95%.

Methyl 4-[7-hydroxy-4-oxo-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)chromen-3-yl]oxybenzoate

In Stock

• CAS RN:
• 848669-72-7

• Formula:
• C23H20F3NO6

• InChI:
• InChI=1S/C23H20F3NO6/c1-31-22(30)13-4-6-14(7-5-13)32-20-18(29)15-8-9-17(28)16(12-27-10-2-3-11-27)19(15)33-21(20)23(24,25)26/h4-9,28H,2-3,10-12H2,1H3

• InChIKey:
• HCRUDIFAETXJLR-UHFFFAOYSA-N

• Methyl 4-[7-hydroxy-4-oxo-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)chromen-3-yl]oxybenzoate is a useful research compound. Its molecular formula is C23H20F3NO6 and its molecular weight is 463.409. The purity is usually 95%.

Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 851969-72-7

• Formula:
• C22H23N5O4S

• InChI:
• InChI=1S/C22H23N5O4S/c1-14-23-22-27(24-14)21(29)19(32-22)18(15-5-3-6-16(13-15)30-2)25-8-10-26(11-9-25)20(28)17-7-4-12-31-17/h3-7,12-13,18,29H,8-11H2,1-2H3

• InChIKey:
• SZSHZEAYBDBMKG-UHFFFAOYSA-N

• Furan-2-yl(4-((6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)(3-methoxyphenyl)methyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H23N5O4S and its molecular weight is 453.52. The purity is usually 95%.

4-Methoxy-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898769-72-7

• Formula:
• C19H21NO3

• InChI:
• InChI=1S/C19H21NO3/c1-22-18-8-6-17(7-9-18)19(21)16-4-2-15(3-5-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3

• InChIKey:
• FWYBMCXYENKRML-UHFFFAOYSA-N

• 4-Methoxy-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

5-Chloromethyl-1-(4-nitro-phenyl)-1H-tetrazole

In Stock

• CAS RN:
• 107269-72-7

• Formula:
• C8H6ClN5O2

• InChI:
• InChI=1S/C8H6ClN5O2/c9-5-8-10-11-12-13(8)6-1-3-7(4-2-6)14(15)16/h1-4H,5H2

• InChIKey:
• UDRUPPHUONOWEL-UHFFFAOYSA-N

• 5-Chloromethyl-1-(4-nitro-phenyl)-1H-tetrazole is a useful research compound. Its molecular formula is C8H6ClN5O2 and its molecular weight is 239.62 g/mol. The purity is usually 95%.

2-Chloro-5-(3,5-difluorobenzoyl)pyridine

In Stock

• CAS RN:
• 1187169-72-7

• Formula:
• C12H6ClF2NO

• InChI:
• InChI=1S/C12H6ClF2NO/c13-11-2-1-7(6-16-11)12(17)8-3-9(14)5-10(15)4-8/h1-6H

• InChIKey:
• UWPPMLWHZKJQLO-UHFFFAOYSA-N

• 2-Chloro-5-(3,5-difluorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H6ClF2NO and its molecular weight is 253.63 g/mol. The purity is usually 95%.